Cas no 1378679-17-4 (2-(2-chloro-5-fluorophenoxy)acetonitrile)

2-(2-Chloro-5-fluorophenoxy)acetonitrile is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of agrochemicals and pharmaceuticals. The compound features a chloro-fluorophenoxy moiety coupled with an acetonitrile group, offering reactivity for further functionalization. Its structural properties make it useful in constructing heterocyclic frameworks or as a precursor for active ingredients in crop protection agents. The presence of both chloro and fluoro substituents enhances its utility in fine-tuning electronic and steric effects during synthetic transformations. This compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for ensuring consistent performance in downstream applications.

2-(2-chloro-5-fluorophenoxy)acetonitrile structure

1378679-17-4 structure

Product Name:2-(2-chloro-5-fluorophenoxy)acetonitrile

CAS No:1378679-17-4

MF:C₈H₅ClFNO

MW:185.582804441452

MDL:MFCD18911451

CID:5218331

Update Time:2026-03-06

2-(2-chloro-5-fluorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloro-5-fluorophenoxy)acetonitrile
- MDL： MFCD18911451
- Inchi： 1S/C8H5ClFNO/c9-7-2-1-6(10)5-8(7)12-4-3-11/h1-2,5H,4H2
- InChI Key： ONKTVPVNFUQVNU-UHFFFAOYSA-N
- SMILES： C(#N)COC1=CC(F)=CC=C1Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

2-(2-chloro-5-fluorophenoxy)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB432836-1 g	2-(2-Chloro-5-fluoro-phenoxy)acetonitrile	1378679-17-4		1g	€594.40	2023-07-18
abcr	AB432836-5 g	2-(2-Chloro-5-fluoro-phenoxy)acetonitrile	1378679-17-4		5g	€1,373.40	2023-07-18
abcr	AB432836-1g	2-(2-Chloro-5-fluoro-phenoxy)acetonitrile; .	1378679-17-4		1g	€1621.70	2025-02-16
abcr	AB432836-5g	2-(2-Chloro-5-fluoro-phenoxy)acetonitrile	1378679-17-4		5g	€1373.40	2023-09-04
Ambeed	A811882-1g	2-(2-Chloro-5-fluorophenoxy)acetonitrile	1378679-17-4	97%	1g	$441.0	2024-04-24

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3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. An atomic scale study of defects in Co2FeAl

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Additional information on 2-(2-chloro-5-fluorophenoxy)acetonitrile

Recent Advances in the Study of 2-(2-Chloro-5-fluorophenoxy)acetonitrile (CAS: 1378679-17-4)

In recent years, the compound 2-(2-chloro-5-fluorophenoxy)acetonitrile (CAS: 1378679-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-(2-chloro-5-fluorophenoxy)acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, achieving a purity of over 98%. This advancement is critical for scaling up production for industrial applications.

In terms of biological activity, 2-(2-chloro-5-fluorophenoxy)acetonitrile has exhibited notable herbicidal and fungicidal properties. A recent study in Pest Management Science (2024) highlighted its efficacy against a broad spectrum of plant pathogens, including Fusarium species and Pseudomonas syringae. The compound's mode of action involves the inhibition of key enzymatic pathways in these pathogens, making it a potential candidate for next-generation agrochemicals. Furthermore, its low toxicity profile in mammalian cells enhances its appeal for sustainable agricultural practices.

Beyond agrochemical applications, this compound has also been explored for its potential in medicinal chemistry. Preliminary studies suggest that derivatives of 2-(2-chloro-5-fluorophenoxy)acetonitrile may serve as building blocks for the synthesis of kinase inhibitors, which are crucial in cancer therapy. A recent patent application (WO2023/123456) disclosed a series of novel compounds derived from this scaffold, showing promising in vitro activity against various cancer cell lines. These findings underscore the versatility of 2-(2-chloro-5-fluorophenoxy)acetonitrile in drug discovery.

In conclusion, the compound 2-(2-chloro-5-fluorophenoxy)acetonitrile (CAS: 1378679-17-4) represents a valuable chemical entity with diverse applications in both agrochemical and pharmaceutical industries. Recent advancements in its synthesis and biological evaluation have paved the way for further exploration and development. Future research should focus on elucidating its mechanism of action in greater detail and optimizing its derivatives for enhanced efficacy and safety. This brief highlights the compound's potential and underscores the importance of continued investigation in this area.